Cas no 1379239-23-2 (2-amino-4-ethoxybenzonitrile)

• Product Name: 2-amino-4-ethoxybenzonitrile
• CAS No: 1379239-23-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 6317383
• PubChem ID: 79001913
• Update Time: 2025-05-25

2-amino-4-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-ethoxybenzonitrile
• 1379239-23-2
• AKOS017514893
• EN300-1295460

• Inchi： 1S/C9H10N2O/c1-2-12-8-4-3-7(6-10)9(11)5-8/h3-5H,2,11H2,1H3
• InChI Key： MZHFXGYKLGMJEZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C#N)=C(C=1)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-amino-4-ethoxybenzonitrile

Introduction to 2-Amino-4-Ethoxybenzonitrile (CAS No: 1379239-23-2)

2-Amino-4-Ethoxybenzonitrile, also known by its CAS number 1379239-23-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, material synthesis, and as a building block in organic synthesis.

The molecular structure of 2-amino-4-ethoxybenzonitrile consists of a benzene ring with three substituents: an amino group (-NH₂) at the 2-position, an ethoxy group (-OCH₂CH₃) at the 4-position, and a nitrile group (-CN) at the para position relative to the amino group. This arrangement imparts the compound with unique electronic properties and reactivity, making it a valuable precursor in organic synthesis.

Recent studies have highlighted the role of 2-amino-4-ethoxybenzonitrile in the development of novel materials for optoelectronic applications. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which can be tailored for specific electronic or optical properties. For instance, a study published in Nano Letters demonstrated that SAMs formed by this compound exhibit enhanced charge transport properties, making them suitable for use in organic field-effect transistors (OFETs).

In the pharmaceutical industry, 1379239-23-2 has been investigated as a potential lead compound for drug development. Its amino and nitrile groups provide sites for further functionalization, enabling the creation of bioactive molecules with specific pharmacological properties. A research team from the University of California reported that derivatives of this compound exhibit promising anti-inflammatory activity, suggesting its potential in developing new therapeutic agents.

The synthesis of 2-amino-4-ethoxybenzonitrile typically involves multi-step reactions, often starting from readily available aromatic compounds. One common approach involves nucleophilic substitution or coupling reactions to introduce the amino and ethoxy groups onto the benzene ring. The nitrile group is then introduced through cyanoation reactions under controlled conditions.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various organic reactions where solubility and thermal stability are critical factors.

In terms of environmental impact, studies have shown that 1379239-23-2 exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental fate and potential risks associated with large-scale production or disposal.

The application of computational chemistry tools has significantly advanced our understanding of the electronic structure and reactivity of 2-amino-4-ethoxybenzonitrile. Density functional theory (DFT) calculations have revealed that the compound's nitrile group plays a crucial role in stabilizing charge transfer processes, which is essential for its performance in electronic devices.

In conclusion, 1379239-23-c^ccccccccccccyields insights into its behavior under different reaction conditions.